Cas no 1521454-03-4 (2-(2,3-difluorophenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,3-difluorophenyl)ethane-1-sulfonyl chloride
• CAS No: 1521454-03-4
• MF: C₈H₇ClF₂O₂S
• MW: 240.654787302017
• MDL: MFCD26064618
• CID: 5244605
• PubChem ID: 83718737
• Update Time: 2025-08-03

2-(2,3-difluorophenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonyl chloride, 2,3-difluoro-
• 2-(2,3-difluorophenyl)ethane-1-sulfonyl chloride

• MDL： MFCD26064618
• Inchi： 1S/C8H7ClF2O2S/c9-14(12,13)5-4-6-2-1-3-7(10)8(6)11/h1-3H,4-5H2
• InChI Key： MSQKZQJHOJMYRH-UHFFFAOYSA-N
• SMILES： C1(CCS(Cl)(=O)=O)=CC=CC(F)=C1F

Additional information on 2-(2,3-difluorophenyl)ethane-1-sulfonyl chloride

Research Brief on 2-(2,3-Difluorophenyl)ethane-1-sulfonyl Chloride (CAS: 1521454-03-4) and Its Applications in Chemical Biology and Pharmaceutical Research

2-(2,3-Difluorophenyl)ethane-1-sulfonyl chloride (CAS: 1521454-03-4) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of sulfonamide-based therapeutics. Recent studies highlight its role in the design of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

The structural uniqueness of 2-(2,3-difluorophenyl)ethane-1-sulfonyl chloride lies in its difluorophenyl moiety, which enhances metabolic stability and bioavailability. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its applications in the synthesis of novel sulfonamides targeting carbonic anhydrases, proteases, and GPCRs. These studies underscore its potential in addressing unmet medical needs, including cancer, infectious diseases, and neurological disorders.

In a 2023 study, researchers utilized 2-(2,3-difluorophenyl)ethane-1-sulfonyl chloride as a key building block for developing selective inhibitors of hCA IX, a tumor-associated carbonic anhydrase isoform. The compound’s reactivity with primary and secondary amines enabled the efficient generation of sulfonamide derivatives with nanomolar inhibitory activity. This work highlights its utility in targeted cancer therapy, particularly in hypoxic tumor environments.

Another notable application involves its use in proteolysis-targeting chimeras (PROTACs). A 2024 publication in ACS Chemical Biology detailed its incorporation into bifunctional molecules designed to degrade disease-causing proteins. The sulfonyl chloride group facilitated covalent linkage to E3 ligase ligands, demonstrating its adaptability in cutting-edge drug discovery platforms.

From a synthetic chemistry perspective, recent advancements in flow chemistry have improved the scalability and safety of reactions involving 2-(2,3-difluorophenyl)ethane-1-sulfonyl chloride. Innovations in continuous processing mitigate risks associated with its moisture sensitivity, as reported in Organic Process Research & Development (2023). These developments are critical for its industrial-scale application in API manufacturing.

Ongoing research also explores its potential in radiopharmaceuticals. The difluorophenyl group’s ability to act as a ¹⁸F-labeling precursor positions this compound as a candidate for PET tracer development, with preliminary results showing promising in vivo stability and target specificity.

In conclusion, 2-(2,3-difluorophenyl)ethane-1-sulfonyl chloride (CAS: 1521454-03-4) represents a multifaceted tool in modern drug discovery. Its applications span from traditional small-molecule therapeutics to innovative modalities like PROTACs and radiopharmaceuticals. As synthetic methodologies evolve and biological targets are further elucidated, this compound is poised to remain a cornerstone in medicinal chemistry efforts worldwide.